Cas no 945-23-3 (N-Ethyl-2-nitrobenzamide)

• Product name: N-Ethyl-2-nitrobenzamide
• CAS No: 945-23-3
• MF: C₉H₁₀N₂O₃
• MW: 194.1873
• MDL: MFCD01211888
• CID: 803726
• PubChem ID: 698367

N-Ethyl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-ethyl-2-nitro-
• N-ethyl-2-nitrobenzamide
• N-Aethyl-2-nitrobenzamid
• N-ethyl(2-nitrophenyl)carboxamide
• N-Ethyl-2-Nitro-Benzamide
• N-Ethyl-o-nitrobenzamid
• LS-07239
• MFCD01211888
• 945-23-3
• FT-0693731
• Oprea1_457746
• DTXSID70351359
• AKOS003264465
• CS-0321675
• SCHEMBL13753006
• N-Ethyl-2-nitrobenzamide

• MDL： MFCD01211888
• Inchi： InChI=1S/C9H10N2O3/c1-2-10-9(12)7-5-3-4-6-8(7)11(13)14/h3-6H,2H2,1H3,(H,10,12)
• InChI Key： MEUCVEVMNSNATL-UHFFFAOYSA-N
• SMILES： CCNC(=O)c1ccccc1[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.06900
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.228
• Melting Point: 162.0 - 164.0℃
• Boiling Point: 365.9 °C at 760 mmHg
• Flash Point: 175.1 °C
• PSA: 74.92000
• LogP: 2.25860
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Ethyl-2-nitrobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Ethyl-2-nitrobenzamide

N-Ethyl-2-Nitrobenzamide: A Comprehensive Overview

N-Ethyl-2-nitrobenzamide, also known by its CAS number 945-23-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

N-Ethyl-2-nitrobenzamide is an organic compound with the molecular formula C8H9NO4. Its structure consists of a benzene ring substituted with a nitro group at the 2-position and an ethylamide group at the para position. The presence of both nitro and amide functionalities makes this compound versatile in terms of reactivity and potential applications. Recent studies have highlighted its role as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

The synthesis of N-Ethyl-2-nitrobenzamide typically involves a multi-step process, often starting with the nitration of benzamide derivatives. Researchers have explored various conditions to optimize the yield and purity of this compound, including the use of different nitrating agents and reaction conditions. For instance, a study published in 2023 demonstrated that employing microwave-assisted synthesis significantly reduced reaction time while maintaining high yields.

One of the key areas where N-Ethyl-2-nitrobenzamide has shown promise is in drug development. The compound's ability to act as a precursor for bioactive molecules has been extensively studied. Recent findings indicate that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties, making them candidates for further pharmacological evaluation.

In addition to its role in pharmaceuticals, N-Ethyl-2-nitrobenzamide has also been investigated for its applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). A 2023 study highlighted its potential as a building block for creating porous materials with applications in gas storage and catalysis.

The physical properties of N-Ethyl-2-nitrobenzamide are equally intriguing. It exists as a crystalline solid with a melting point around 150°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. Recent research has also focused on understanding its thermal stability and decomposition pathways, which are critical for its safe handling and industrial applications.

From an environmental perspective, the biodegradability and toxicity of N-Ethyl-2-nitrobenzamide have been studied to assess its ecological impact. Early findings suggest that it is not highly toxic to aquatic organisms under standard conditions, but further studies are needed to fully understand its environmental fate.

In conclusion, N-Ethyl-2-nitrobenzamide (CAS No: 945-23-3) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in modern chemistry research.